![molecular formula C9H11N3 B6202014 1-[(1S)-1-azidoethyl]-4-methylbenzene CAS No. 1604350-15-3](/img/no-structure.png)
1-[(1S)-1-azidoethyl]-4-methylbenzene
Overview
Description
1-(1S)-1-Azidoethyl)-4-methylbenzene is an organic compound that has been studied for its potential applications in scientific research. This compound is a derivative of benzene and is composed of a single ring of carbon atoms with a methyl group and an azido group attached. It is a colorless liquid at room temperature and has a molar mass of 136.17 g/mol. It has a melting point of 11°C and a boiling point of 145°C. This compound has been studied for its ability to react with other compounds and its potential applications in various scientific fields.
Scientific Research Applications
1-(1S)-1-Azidoethyl)-4-methylbenzene has been studied for its potential applications in scientific research. This compound has been studied for its ability to react with other compounds, such as proteins and carbohydrates, to form new molecules. These molecules can be used as tools to study various biological processes, such as enzyme reactions, protein folding, and signal transduction. In addition, 1-(1S)-1-azidoethyl)-4-methylbenzene has been used in the synthesis of various drugs and pharmaceuticals.
Mechanism of Action
1-(1S)-1-Azidoethyl)-4-methylbenzene is an azide-containing compound that can react with nucleophiles, such as proteins and carbohydrates, to form new molecules. This reaction is known as an azide-alkyne cycloaddition reaction. In this reaction, the azide group of the 1-(1S)-1-azidoethyl)-4-methylbenzene molecule reacts with the nucleophile, forming a triazole ring. This reaction is reversible and can be used to synthesize new molecules with various properties.
Biochemical and Physiological Effects
1-(1S)-1-Azidoethyl)-4-methylbenzene has been studied for its potential effects on biochemical and physiological processes. This compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and carbonic anhydrase. In addition, it has been shown to modulate the activity of certain proteins, such as G-protein coupled receptors. Furthermore, this compound has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
1-(1S)-1-Azidoethyl)-4-methylbenzene has several advantages and limitations for use in laboratory experiments. One of the major advantages of this compound is its ability to react with nucleophiles to form new molecules. This reaction can be used to synthesize new molecules with various properties. In addition, this compound is relatively stable and can be stored at room temperature for long periods of time. However, this compound is toxic and should be handled with care.
Future Directions
1-(1S)-1-Azidoethyl)-4-methylbenzene has many potential applications in scientific research. One of the major future directions for this compound is its use in the synthesis of new drugs and pharmaceuticals. In addition, this compound could be used to study various biological processes, such as enzyme reactions, protein folding, and signal transduction. Furthermore, this compound could be used to develop new materials with unique properties. Finally, this compound could be used to develop new imaging techniques for use in medical diagnostics.
Synthesis Methods
1-(1S)-1-Azidoethyl)-4-methylbenzene can be synthesized by a two-step process. The first step involves the reaction of 4-methylbenzaldehyde with sodium azide in the presence of pyridine to form 1-(1S)-1-azidoethyl)-4-methylbenzene. The second step involves the reaction of 1-(1S)-1-azidoethyl)-4-methylbenzene with sodium borohydride to form 1-(1S)-1-azidoethyl)-4-methylbenzene hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1S)-1-azidoethyl]-4-methylbenzene involves the conversion of 4-methylbenzene to 4-methylbenzyl chloride, followed by the reaction of 1-azidoethane with 4-methylbenzyl chloride to yield the final product.", "Starting Materials": [ "4-methylbenzene", "thionyl chloride", "sodium azide", "1-bromoethane" ], "Reaction": [ "4-methylbenzene is treated with thionyl chloride to yield 4-methylbenzyl chloride.", "1-bromoethane is reacted with sodium azide to yield 1-azidoethane.", "1-azidoethane is then reacted with 4-methylbenzyl chloride in the presence of a base such as sodium hydride to yield 1-[(1S)-1-azidoethyl]-4-methylbenzene." ] } | |
CAS RN |
1604350-15-3 |
Molecular Formula |
C9H11N3 |
Molecular Weight |
161.2 |
Purity |
95 |
Origin of Product |
United States |
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